Cas no 2034424-27-4 (N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide)

• Product Name: N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide
• CAS No: 2034424-27-4
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 5376208
• Update Time: 2025-10-06

N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide

• Inchi： 1S/C21H21N5O2/c1-15(27)22-18-9-7-17(8-10-18)21(28)25-12-11-19(13-25)26-14-20(23-24-26)16-5-3-2-4-6-16/h2-10,14,19H,11-13H2,1H3,(H,22,27)
• InChI Key： VGKRAEYFDYFORH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N2CCC(N3C=C(C4=CC=CC=C4)N=N3)C2)=O)C=C1)(=O)C

Additional information on N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide

N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide (CAS No. 2034424-27-4)

N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide is a novel synthetic compound with significant potential in the field of pharmaceutical research. This molecule, characterized by its unique chemical structure, has attracted considerable attention due to its multifunctional properties. The CAS No. 2034424-27-4 serves as a critical identifier for this compound, enabling researchers to access precise information about its molecular composition and biological activity.

The core structural feature of N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbylnyl]phenyl]acetamide lies in the integration of a triazol-1-yl group with a pyrrolidine-1-carbonyl moiety. This combination creates a unique scaffold that may interact with multiple biological targets, including enzymes, receptors, and ion channels. Recent studies have highlighted the potential of this structure to modulate signaling pathways associated with inflammatory responses and neurodegenerative diseases.

Current research on N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide has focused on its pharmacological profile. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against COX-2 (cyclooxygenase-2), a key enzyme involved in the production of pro-inflammatory prostaglandins. This finding suggests potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis.

Another significant aspect of this compound's research is its interaction with the TRPV1 (transient receptor potential vanilloid 1) receptor. A 2024 study in Pharmacological Reports revealed that N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide can modulate TRPV1 activity, which is implicated in pain perception and thermoregulation. This property makes it a promising candidate for the development of analgesic agents.

Structural modifications of the 4-phenyltriazol-1-yl group have been explored to enhance the compound's therapeutic potential. Researchers have investigated the impact of substituents on the pyrrolidine-1-carbonyl ring, aiming to optimize selectivity and potency. A 2023 paper in European Journal of Medicinal Chemistry reported that introducing electron-withdrawing groups to the phenyl ring improved the compound's ability to penetrate the blood-brain barrier, a critical factor for treating neurodegenerative disorders.

Recent advances in computational chemistry have provided new insights into the N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide molecule. Molecular docking studies have identified potential binding sites on the COX-2 enzyme, suggesting a mechanism of action involving competitive inhibition. These findings are crucial for understanding how the compound interacts with its biological targets at the molecular level.

Comparative analysis with existing drugs has revealed that N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide offers distinct advantages. Unlike traditional non-steroidal anti-inflammatory drugs (NSAIDs), this compound exhibits reduced gastrointestinal side effects, as demonstrated in preclinical trials. This property is attributed to its unique molecular structure that minimizes interaction with COX-1, an enzyme responsible for protecting the gastric mucosa.

Current research is also exploring the compound's potential in combination therapy. A 2024 study in Drug Discovery Today suggested that pairing N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide with TRPV1 agonists could enhance its analgesic effects while reducing side effects. This synergistic approach represents an innovative strategy in drug development.

Environmental and synthetic considerations are also being addressed in the research of N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide. Green chemistry approaches are being explored to optimize the synthesis process, reducing the environmental impact while maintaining the compound's therapeutic properties. This focus on sustainability is increasingly important in modern pharmaceutical research.

The future of N-[4-[3-(4-phenyltriazol-1-yl)pyrrolidine-1-carbonyl]phenyl]acetamide research lies in its potential to address unmet medical needs. Ongoing studies are investigating its applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, where its ability to modulate multiple signaling pathways could offer therapeutic benefits. These explorations highlight the compound's versatility and potential impact on modern medicine.